3-Cyclopropoxy-6-fluoro-2-iodopyridine

• Molecular Formula: C8H7FINO
• Molecular Weight: 279.05 g/mol
• IUPAC Name: 3-cyclopropyloxy-6-fluoro-2-iodopyridine
• InChI: InChI=1S/C8H7FINO/c9-7-4-3-6(8(10)11-7)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: QDNLHTSAOQMMAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)F)I

Description

3-Cyclopropoxy-6-fluoro-2-iodopyridine is a high-value, multi-functional halogenated pyridine derivative designed for advanced chemical synthesis and drug discovery research. This compound integrates three distinct functional groups—cyclopropoxy, fluoro, and iodo—onto a pyridine core, making it a versatile and critical building block for constructing complex molecules. Its primary research value lies in its application as a key intermediate in medicinal chemistry, particularly in the development of new active pharmaceutical ingredients (APIs). The iodine substituent at the 2-position of the pyridine ring serves as an excellent handle for modern cross-coupling reactions, such as Suzuki-Miyaura and Stille reactions, enabling the introduction of diverse carbon-based fragments. The electron-withdrawing fluoro group and the cyclopropoxy ether moiety can significantly influence the molecule's electronic properties, metabolic stability, and overall bioavailability, which are crucial parameters in optimizing lead compounds. Researchers utilize this specific scaffold to explore structure-activity relationships (SAR) and to create targeted libraries of compounds for screening against various biological targets. This product is strictly For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any human use.

Synthetic Methodologies for 3 Cyclopropoxy 6 Fluoro 2 Iodopyridine and Analogues

Retrosynthetic Analysis of the 3-Cyclopropoxy-6-fluoro-2-iodopyridine Scaffold

A retrosynthetic analysis of the target molecule, 3-Cyclopropoxy-6-fluoro-2-iodopyridine, reveals several plausible disconnection points, suggesting both de novo construction of the pyridine (B92270) ring and post-synthetic functionalization of a pre-formed pyridine core as viable overarching strategies.

The most logical disconnections involve the sequential introduction of the iodo, fluoro, and cyclopropoxy groups. A primary retrosynthetic pathway would involve the late-stage introduction of the iodine atom at the C2 position, a transformation that can often be achieved through directed metallation or electrophilic iodination. This leads to a key intermediate, 3-cyclopropoxy-6-fluoropyridine.

Further disconnection of the cyclopropoxy group via an ether linkage suggests a 6-fluoro-3-hydroxypyridine intermediate. This simplifies the target to the introduction of the fluorine and hydroxyl groups onto a pyridine ring. This can be approached either by building the ring with these functionalities already in place (de novo synthesis) or by introducing them onto a pre-existing pyridine ring.

An alternative strategy could involve the initial formation of a dihalopyridine, such as a 2,6-dihalopyridine, followed by selective nucleophilic substitution to introduce the cyclopropoxy and fluoro groups. The regioselectivity of these substitutions would be a critical factor in the success of such a route.

De Novo Pyridine Ring Construction Approaches

De novo synthesis offers the advantage of building the pyridine core with the desired substitution pattern from acyclic precursors, often providing a high degree of control over the final structure.

Multicomponent Cyclocondensation Reactions

Multicomponent reactions (MCRs) are powerful tools for the efficient construction of complex molecules in a single step. Several named reactions, such as the Hantzsch, Guareschi-Thorpe, and Bohlmann-Rahtz pyridine syntheses, fall under this category. These reactions typically involve the condensation of aldehydes, ketones, and ammonia (B1221849) or an ammonia equivalent to form a dihydropyridine (B1217469) intermediate, which is subsequently oxidized to the aromatic pyridine.

For the synthesis of a 3-hydroxy-6-fluoropyridine precursor, a modified Bohlmann-Rahtz synthesis could be envisioned. This would involve the reaction of an enamine with a functionalized diketone or a related synthon bearing a fluorine substituent. The challenge lies in the synthesis of appropriately fluorinated starting materials and controlling the regiochemistry of the cyclization.

Reaction Type	Reactants	Key Features
Hantzsch Pyridine Synthesis	Aldehyde, β-ketoester (2 equiv.), Ammonia	Symmetrical dihydropyridine intermediate, requires subsequent oxidation.
Guareschi-Thorpe Pyridine Synthesis	Cyanoacetamide, β-ketoester, Ammonia	Leads to a 2-pyridone, which can be further functionalized.
Bohlmann-Rahtz Pyridine Synthesis	Enamine, α,β-unsaturated carbonyl compound	Direct formation of the pyridine ring without an oxidation step.

Ring-Closing Metathesis Strategies for Pyridine Formation

Ring-closing metathesis (RCM) has emerged as a versatile method for the formation of cyclic compounds, including heterocycles. chemicalbook.comnih.govwikipedia.org The synthesis of pyridines via RCM typically involves the cyclization of a diene-containing nitrogenous precursor. For the construction of a 3-hydroxypyridine (B118123) ring, an acyclic precursor containing two vinyl groups and a nitrogen atom can be subjected to RCM using a ruthenium-based catalyst, such as the Grubbs or Hoveyda-Grubbs catalyst. The resulting dihydropyridine can then be oxidized to the corresponding pyridine.

A potential substrate for the synthesis of a 3-hydroxy-6-fluoropyridine precursor via RCM would be an N-allyl-N-(fluoro-substituted-vinylethyl)amine derivative. The synthesis of such a precursor and the subsequent aromatization of the cyclized product would be key steps in this approach.

Cyclization of Nitrogen-Containing Intermediates

The cyclization of linear, nitrogen-containing precursors is a fundamental approach to pyridine synthesis. This can involve various intramolecular reactions, such as aldol-type condensations, Michael additions, or electrocyclizations. For instance, a 1,5-dicarbonyl compound with a nitrogen source can undergo cyclization to form a pyridine ring.

To access a 3-hydroxy-6-fluoropyridine scaffold, a precursor containing a fluorine atom at the appropriate position could be designed. The cyclization of a δ-amino-α,β-unsaturated ketone or a related intermediate could provide the desired pyridine ring. The synthesis of these acyclic precursors with the correct substitution pattern is often the most challenging aspect of this strategy.

Post-Synthetic Functionalization of Pre-formed Pyridine Rings

An alternative and often more practical approach to highly substituted pyridines is the functionalization of a pre-existing pyridine ring. This strategy relies on the regioselective introduction of substituents at specific positions.

Regioselective Introduction of Halogen Substituents

The introduction of halogen atoms onto a pyridine ring can be achieved through various methods, including electrophilic halogenation and directed ortho-metallation. The regioselectivity of these reactions is governed by the electronic and steric properties of the existing substituents.

A plausible synthetic route to 3-Cyclopropoxy-6-fluoro-2-iodopyridine could start from a readily available 3-hydroxypyridine. The synthesis of the key intermediate, 2-iodo-3-hydroxypyridine, has been reported with high yield by treating 3-hydroxypyridine with iodine in the presence of sodium carbonate. chemicalbook.com

The introduction of the fluorine atom at the 6-position could potentially be achieved through nucleophilic aromatic substitution (SNAr) on a suitable precursor, such as a 6-chloro- or 6-bromo-3-hydroxypyridine, using a fluoride (B91410) source. Alternatively, a de novo synthesis of 6-fluoro-3-hydroxypyridine could be pursued.

Once the 6-fluoro-3-hydroxypyridine intermediate is obtained, the next step would be the introduction of the cyclopropoxy group. This can be accomplished through an O-alkylation reaction. A particularly effective method for this transformation is the Mitsunobu reaction, which allows for the coupling of an alcohol (cyclopropanol in this case) with the hydroxyl group of the pyridine under mild conditions using triphenylphosphine (B44618) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). wikipedia.org

The final step would be the regioselective iodination at the 2-position. The cyclopropoxy group at the 3-position is an ortho-, para-director. Therefore, direct electrophilic iodination would likely lead to a mixture of products. A more controlled approach would be directed ortho-metallation. The cyclopropoxy group can act as a directing group, facilitating the deprotonation of the adjacent 2-position with a strong base like lithium diisopropylamide (LDA). Quenching the resulting lithiated species with an iodine source, such as molecular iodine (I2), would afford the desired 3-Cyclopropoxy-6-fluoro-2-iodopyridine.

Step	Transformation	Reagents and Conditions
1	Iodination of 3-hydroxypyridine	I2, Na2CO3, H2O
2	Fluorination (hypothetical)	KF, phase-transfer catalyst, on a 6-halopyridine precursor
3	O-Cyclopropylation	Cyclopropanol (B106826), PPh3, DEAD/DIAD (Mitsunobu reaction)
4	Regioselective Iodination	1. LDA (Directed ortho-metallation) 2. I2

Iodination Protocols for Pyridine Scaffolds

The introduction of an iodine atom at the 2-position of the pyridine ring is a critical step. Several methods are available for the iodination of pyridine scaffolds, including direct C-H iodination, halogen exchange reactions, and directed ortho-metalation followed by iodination.

Direct C–H iodination of pyridines can be challenging due to the electron-deficient nature of the pyridine ring, which makes it less susceptible to electrophilic attack. However, radical-based methods have been developed that allow for the direct iodination of pyridines. For instance, a protocol utilizing K₂S₂O₈ and sodium iodide in the presence of MnSO₄ has been shown to achieve C3 and C5 iodination of pyridones and pyridines. chemicalbook.com While not directly applicable to the 2-position, this highlights the potential of radical approaches.

A more common and regioselective method for introducing iodine at a specific position is through a halogen exchange reaction, often referred to as the Finkelstein reaction. This involves treating a chloro- or bromo-substituted pyridine with an iodide salt, such as sodium iodide. The reaction is typically driven to completion by the precipitation of the less soluble sodium chloride or bromide in a solvent like acetone. For aromatic systems, this exchange can be facilitated by a copper(I) catalyst. nih.gov For example, 2-chloropyridine (B119429) or 2-bromopyridine (B144113) can be converted to 2-iodopyridine (B156620) using iodotrimethylsilane. google.com

Directed ortho-metalation (DoM) is a powerful strategy for the functionalization of specific positions on an aromatic ring. In this approach, a directing metalation group (DMG) on the pyridine ring directs a strong base, such as n-butyllithium or lithium diisopropylamide (LDA), to deprotonate the adjacent ortho-position. The resulting lithiated intermediate can then be quenched with an electrophilic iodine source, such as molecular iodine (I₂), to introduce the iodine atom with high regioselectivity. For instance, 2-bromopyridine can be deprotonated at the C-3 position with LDA at low temperatures, and subsequent treatment with iodine yields 2-bromo-3-iodopyridine. nih.gov This strategy can be adapted to target the 2-position if a suitable directing group is present at the 3-position.

Iodination Method	Reagents	Key Features	Reference(s)
Direct C-H Iodination	K₂S₂O₈, NaI, MnSO₄	Radical-based, typically directs to C3/C5 in pyridines.	chemicalbook.com
Halogen Exchange	NaI, CuI (catalyst) or Iodotrimethylsilane	SɴAr mechanism, exchanges Cl or Br for I.	nih.govgoogle.com
Directed ortho-Metalation	LDA or n-BuLi, then I₂	Regioselective introduction of iodine ortho to a DMG.	nih.gov

Selective Fluorination Methods for Pyridines

The introduction of a fluorine atom at the 6-position of the pyridine ring can be achieved through several methods, including nucleophilic aromatic substitution (SɴAr) and direct C-H fluorination.

Nucleophilic aromatic substitution is a common method for introducing fluorine onto an electron-deficient ring system like pyridine. A suitable leaving group, such as a chlorine or bromine atom, at the 6-position can be displaced by a fluoride source, such as potassium fluoride or cesium fluoride. The reaction is often carried out in a polar aprotic solvent like dimethyl sulfoxide (B87167) (DMSO) or sulfolane (B150427) at elevated temperatures. The reactivity of the halopyridine towards SɴAr is enhanced by the presence of electron-withdrawing groups on the ring.

Direct C-H fluorination of pyridines has emerged as a powerful tool for late-stage functionalization. Reagents such as silver(II) fluoride (AgF₂) have been shown to selectively fluorinate the C-H bond at the 2-position of pyridines. rsc.orggoogle.com While this method is highly regioselective for the 2-position, modifications to the substrate or reaction conditions could potentially be explored to target other positions. Another class of reagents for electrophilic fluorination are N-fluoro reagents, such as Selectfluor® (F-TEDA-BF₄). These reagents can be used to fluorinate activated pyridine systems.

The Balz-Schiemann reaction, which involves the thermal decomposition of a diazonium tetrafluoroborate (B81430) salt, is a classical method for introducing fluorine onto an aromatic ring. This method requires the corresponding aminopyridine as a starting material, which is first diazotized and then treated with a fluoride source.

Fluorination Method	Reagents	Key Features	Reference(s)
Nucleophilic Aromatic Substitution	KF or CsF in DMSO/sulfolane	SɴAr mechanism, displaces a leaving group (e.g., Cl, Br).
Direct C-H Fluorination	AgF₂	Highly regioselective for the 2-position.	rsc.orggoogle.com
Electrophilic Fluorination	Selectfluor® (F-TEDA-BF₄)	Requires an activated pyridine ring.
Balz-Schiemann Reaction	1. NaNO₂, HBF₄; 2. Heat	Proceeds via a diazonium salt intermediate.

Halogen Exchange Reactions on Pyridine Derivatives

Halogen exchange reactions are versatile for interconverting different halopyridines, which can be crucial for optimizing subsequent reaction steps. The Finkelstein reaction, as mentioned earlier, is a classic example used to convert alkyl and aryl chlorides or bromides to the corresponding iodides. nih.gov This reaction is driven by the differential solubility of the halide salts. The aromatic Finkelstein reaction often requires a catalyst, such as copper(I) iodide, to proceed efficiently. nih.gov

Conversely, the conversion of an iodo or bromo group to a chloro or fluoro group is also possible. For instance, the reaction of a halopyridine with potassium fluoride can be used to introduce fluorine via a halogen exchange mechanism. These reactions are typically performed in polar aprotic solvents at high temperatures. The choice of fluoride source and reaction conditions can influence the efficiency of the exchange.

Halogen Exchange Reaction	Reactant	Reagent	Product	Reference(s)
Finkelstein (Iodination)	2-Chloropyridine	NaI	2-Iodopyridine	nih.govgoogle.com
Fluorination	2,6-Dichloropyridine	KF	2,6-Difluoropyridine

Introduction of Oxygen-Containing Substituents (Cyclopropoxylation)

The introduction of the cyclopropoxy group at the 3-position is a key step in the synthesis of the target molecule. This can be achieved through the alkoxylation of a halogenated pyridine or by employing strategies specifically designed for incorporating cyclopropyl (B3062369) ethers.

Alkoxylation of Halogenated Pyridines

The most direct method for introducing a cyclopropoxy group is through the nucleophilic aromatic substitution of a halogen at the 3-position of the pyridine ring with cyclopropoxide. The cyclopropoxide anion can be generated in situ by treating cyclopropanol with a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu). The reaction is typically carried out in a polar aprotic solvent. The reactivity of the halopyridine is dependent on the nature of the halogen (I > Br > Cl > F) and the presence of other substituents on the ring.

Strategies for Incorporating Cyclopropyl Ethers

Beyond simple SɴAr, modern cross-coupling reactions offer powerful alternatives for the formation of aryl ethers. The Ullmann condensation, a copper-catalyzed reaction, can be used to couple an alcohol with an aryl halide. While traditionally requiring harsh conditions, modern modifications with ligands such as 1,10-phenanthroline (B135089) have made this reaction more versatile and applicable under milder conditions.

The Buchwald-Hartwig C-O coupling reaction is a palladium-catalyzed method for the formation of aryl ethers from aryl halides or triflates and alcohols. This reaction is known for its broad substrate scope and functional group tolerance, making it a valuable tool for the synthesis of complex molecules. The choice of palladium precursor, ligand, and base is crucial for the success of the reaction.

Cyclopropoxylation Method	Reagents	Key Features	Reference(s)
Nucleophilic Aromatic Substitution	Cyclopropanol, NaH or KOtBu	SɴAr mechanism, requires an activated halopyridine.
Ullmann Condensation	Cyclopropanol, Cu catalyst, ligand	Copper-catalyzed C-O bond formation.
Buchwald-Hartwig C-O Coupling	Cyclopropanol, Pd catalyst, ligand, base	Palladium-catalyzed C-O bond formation, broad scope.

Directed Metalation and Substitution Reactions

Directed ortho-metalation (DoM) provides a highly regioselective method for introducing various substituents onto the pyridine ring. google.com As previously discussed in the context of iodination, a directing metalation group (DMG) can direct the deprotonation of the adjacent ortho-position. The resulting organolithium species can then react with a wide range of electrophiles.

For the synthesis of 3-Cyclopropoxy-6-fluoro-2-iodopyridine, a DoM strategy could be envisioned where a directing group at the 3-position (e.g., a protected hydroxyl group) directs lithiation to the 2-position, which is then quenched with an iodine source. Alternatively, a directing group at the 2-position could direct lithiation to the 3-position, which could then be functionalized. The fluorine atom at the 6-position would likely be introduced at a different stage, for example, through a halogen exchange reaction on a precursor. The choice of the directing group and the timing of its introduction and removal are critical for a successful synthetic route.

Directed Metalation Application	Directing Group (DMG)	Position of Lithiation	Subsequent Reaction	Reference(s)
Iodination	3-OR	2-position	Quench with I₂	nih.gov
Functionalization	2-CONR₂	3-position	Quench with various electrophiles	google.com

Catalyst-Mediated Synthesis of Polysubstituted Pyridines

The construction of the polysubstituted pyridine core often relies on sophisticated catalyst-mediated reactions that enable precise control over regioselectivity and yield. While a direct, one-pot synthesis of 3-Cyclopropoxy-6-fluoro-2-iodopyridine is not prominently described, its synthesis can be envisaged through a multi-step approach involving the initial formation of a functionalized pyridine ring followed by subsequent modifications.

A plausible synthetic pathway commences with the preparation of the key intermediate, 6-fluoro-2-iodo-3-hydroxypyridine. The synthesis of such highly substituted pyridines can be achieved through various catalytic cross-coupling reactions, cyclization strategies, or functional group interconversions on a pre-existing pyridine ring.

Once the 6-fluoro-2-iodo-3-hydroxypyridine precursor is obtained, the introduction of the cyclopropoxy group is typically achieved via a nucleophilic substitution reaction, specifically an O-alkylation. This transformation is often catalyzed by a base to deprotonate the hydroxyl group, thereby increasing its nucleophilicity. The resulting pyridinolate anion then reacts with a cyclopropyl electrophile, such as cyclopropyl bromide or cyclopropyl tosylate, to form the desired ether linkage.

The choice of catalyst and reaction conditions is crucial for the efficiency of this O-alkylation step. While traditional methods may employ strong bases in organic solvents, modern approaches focus on the use of milder and more selective catalytic systems.

Catalyst Type	Reagents	Reaction Conditions	Advantages
Base Catalysis	6-fluoro-2-iodo-3-hydroxypyridine, Cyclopropyl bromide, Base (e.g., K₂CO₃, NaH)	Organic Solvent (e.g., DMF, DMSO), Elevated Temperature	Well-established, versatile
Phase-Transfer Catalysis	6-fluoro-2-iodo-3-hydroxypyridine, Cyclopropyl bromide, Base, Phase-Transfer Catalyst (e.g., TBAB)	Biphasic system (e.g., water/toluene)	Improved reaction rates, milder conditions

Green Chemistry Approaches in Pyridine Synthesis

The principles of green chemistry are increasingly being integrated into the synthesis of pyridine derivatives to minimize environmental impact and enhance sustainability. These approaches focus on the use of safer solvents, renewable starting materials, and energy-efficient reaction conditions.

For the synthesis of compounds like 3-Cyclopropoxy-6-fluoro-2-iodopyridine, green chemistry can be applied at various stages. The initial synthesis of the pyridine ring can be designed using multicomponent reactions, which offer high atom economy by combining multiple starting materials in a single step.

The subsequent O-alkylation to introduce the cyclopropoxy group is a prime target for green methodology. Traditional reliance on volatile organic solvents can be replaced by more environmentally benign alternatives. Recent research has highlighted the use of aqueous micellar media for the O-alkylation of hydroxypyridines. scirp.orgscirp.org This approach utilizes surfactants to form micelles in water, creating a microenvironment that can solubilize the organic reactants and facilitate the reaction, often with enhanced rates. scirp.orgscirp.org

Furthermore, energy-efficient techniques such as microwave irradiation and ultrasonication have been successfully employed to accelerate these reactions. scirp.orgscirp.orgnih.govnih.gov Microwave-assisted synthesis, in particular, can dramatically reduce reaction times from hours to minutes, often leading to higher yields and cleaner reaction profiles. nih.govnih.gov

Green Chemistry Approach	Key Features	Application in Synthesis
Aqueous Micellar Catalysis	Use of water as a solvent with surfactants (e.g., CTAB, SDS). scirp.orgscirp.org	O-alkylation of 6-fluoro-2-iodo-3-hydroxypyridine. scirp.orgscirp.org
Microwave-Assisted Synthesis	Rapid and uniform heating, leading to shorter reaction times and often higher yields. nih.govnih.gov	Can be applied to both the pyridine ring formation and the subsequent O-alkylation step. nih.govnih.gov
Ultrasonication	Utilizes acoustic cavitation to enhance reaction rates. scirp.orgscirp.org	Promotes the O-alkylation reaction, particularly in heterogeneous systems. scirp.orgscirp.org
Multicomponent Reactions	High atom economy by combining three or more reactants in a single step. researchgate.net	Potential for the efficient synthesis of the initial polysubstituted pyridine core. researchgate.net

By integrating these catalyst-mediated and green chemistry approaches, the synthesis of 3-Cyclopropoxy-6-fluoro-2-iodopyridine and its analogs can be achieved in a more efficient, selective, and sustainable manner, aligning with the evolving standards of modern chemical synthesis.

Reactivity and Transformation Pathways of 3 Cyclopropoxy 6 Fluoro 2 Iodopyridine and Related Pyridines

Halogen-Directed Reactivity in Pyridine (B92270) Derivatives

The presence of halogen atoms on the pyridine ring creates reactive sites that can be selectively functionalized. The inherent polarity of the carbon-halogen bond, coupled with the electron-deficient nature of the pyridine ring, dictates the course of chemical reactions.

Metal-halogen exchange is a powerful method for the formation of carbon-metal bonds, transforming relatively unreactive organic halides into potent nucleophilic or cross-coupling partners. wikipedia.org This reaction is particularly effective for iodo- and bromo-substituted pyridines. The exchange rate typically follows the trend I > Br > Cl, while fluoro substituents are generally unreactive. wikipedia.org

Organolithium reagents, such as n-butyllithium (n-BuLi) and tert-butyllithium (B1211817) (t-BuLi), are commonly employed for halogen-lithium exchange. wikipedia.orgethz.ch This exchange is a rapid and often kinetically controlled process, driven by the formation of a more stable organolithium species. wikipedia.org For instance, the exchange of an aryl iodide with an alkyllithium is thermodynamically favorable due to the greater stability of the resulting aryllithium compared to the starting alkyllithium. imperial.ac.uk The reaction is typically performed at low temperatures to suppress side reactions. imperial.ac.uk In the case of 3-Cyclopropoxy-6-fluoro-2-iodopyridine, the iodine at the 2-position is the most likely site for lithium-halogen exchange. The resulting 2-lithiated pyridine can then be trapped with various electrophiles to introduce a wide range of functional groups.

Table 1: Organolithium Mediated Halogen Exchange on Iodopyridines

Substrate	Organolithium Reagent	Conditions	Intermediate	Reference
Aryl Iodide	n-Butyllithium	-78 °C, THF	Aryllithium	ethz.ch
2-Iodopyridine (B156620)	t-Butyllithium	-78 °C, THF	2-Lithiopyridine	znaturforsch.com
3,5-Dibromopyridine	TMPMgCl·LiCl (forms TMP-lithium base)	-25 °C, 0.5 h	2-Magnesiated pyridine	znaturforsch.com

Iodine-magnesium exchange offers a milder alternative to lithium-halogen exchange and is compatible with a broader range of functional groups. harvard.eduresearchgate.net Reagents like isopropylmagnesium chloride (i-PrMgCl) and its lithium chloride complex (i-PrMgCl·LiCl) are highly effective for this transformation. ethz.chresearchgate.net The use of i-PrMgCl·LiCl, often referred to as a "Turbo-Grignard" reagent, can facilitate the exchange of even less reactive aryl bromides at low temperatures. ethz.ch This method allows for the preparation of highly functionalized Grignard reagents that would be difficult to synthesize through traditional methods. harvard.edusigmaaldrich.com For 3-Cyclopropoxy-6-fluoro-2-iodopyridine, treatment with i-PrMgCl would selectively generate the corresponding 2-pyridyl Grignard reagent, which can then participate in various coupling reactions.

Table 2: Organomagnesium Mediated Halogen Exchange

Substrate	Organomagnesium Reagent	Conditions	Product Type	Reference
Aryl Iodide	i-PrMgCl	Low Temperature, THF	Aryl Grignard Reagent	harvard.edu
Aryl Bromide (electron-poor)	i-PrMgCl·LiCl	Low Temperature, THF	Aryl Grignard Reagent	ethz.ch
Functionalized Aryl Iodide	i-PrMgCl	0 °C, THF	Functionalized Aryl Grignard Reagent	researchgate.net

The electron-deficient nature of the pyridine ring makes it susceptible to nucleophilic aromatic substitution (SNAr), particularly when substituted with good leaving groups like halogens. pearson.comyoutube.com The reaction proceeds through a two-step addition-elimination mechanism involving a negatively charged intermediate known as a Meisenheimer complex. youtube.comnih.gov The stability of this intermediate, and thus the rate of the reaction, is enhanced by the presence of electron-withdrawing groups and the pyridine nitrogen atom, especially when the substitution occurs at the ortho or para positions. youtube.comuci.edu

Fluorine is a highly effective leaving group in SNAr reactions due to its high electronegativity, which strongly polarizes the carbon-fluorine bond and facilitates nucleophilic attack. In many cases, fluorine is a better leaving group than other halogens in SNAr reactions, especially on electron-deficient aromatic rings. For a compound like 3-Cyclopropoxy-6-fluoro-2-iodopyridine, the fluorine at the 6-position (ortho to the nitrogen) is highly activated towards nucleophilic displacement. sigmaaldrich.comwuxiapptec.com This position is electronically favored for nucleophilic attack, and the resulting Meisenheimer complex is stabilized by the adjacent nitrogen atom. youtube.com

While iodine is an excellent leaving group in metal-halogen exchange, its reactivity in SNAr can be lower than that of fluorine. However, iodine at an activated position, such as the 2-position of a pyridine ring, can still undergo nucleophilic substitution. harvard.eduresearchgate.netuci.edu The large size and high polarizability of the iodine atom can also influence its reactivity. In some cases, the reaction at the iodo-substituted position may require more forcing conditions compared to the fluoro-substituted position. The relative reactivity of the fluorine at C6 and the iodine at C2 in 3-Cyclopropoxy-6-fluoro-2-iodopyridine towards a given nucleophile will depend on the specific reaction conditions and the nature of the nucleophile.

Table 3: Relative Reactivity of Halogens in SNAr on Pyridine Derivatives

Position on Pyridine Ring	Halogen Leaving Group	Relative Reactivity	Reason for Reactivity	Reference
2- or 6- (ortho)	Fluorine	High	High electronegativity of F; stabilization of Meisenheimer complex by adjacent nitrogen.	youtube.com
4- (para)	Fluorine	High	Stabilization of Meisenheimer complex by para nitrogen.	youtube.com
2- or 6- (ortho)	Iodine	Moderate to High	Good leaving group ability; activation by ortho nitrogen.	uci.edu
3- or 5- (meta)	Any Halogen	Low	Poor stabilization of the Meisenheimer complex by the nitrogen atom.	youtube.com

Nucleophilic Aromatic Substitution (SNAr) on Halogenated Pyridines

Transition Metal-Catalyzed Cross-Coupling Reactions

Transition metal-catalyzed cross-coupling reactions are fundamental tools in modern organic synthesis for the construction of carbon-carbon and carbon-heteroatom bonds. For pyridine derivatives such as 3-Cyclopropoxy-6-fluoro-2-iodopyridine, the presence of a carbon-iodine bond at the 2-position provides a highly reactive site for such transformations. The electron-deficient nature of the pyridine ring, further enhanced by the fluorine substituent, influences the reactivity of the C-I bond, making it an excellent substrate for a variety of palladium-catalyzed reactions. These methodologies allow for the introduction of a wide range of substituents, enabling the synthesis of complex molecular architectures.

The Suzuki-Miyaura coupling is a versatile and widely used method for forming carbon-carbon bonds between organoboron compounds and organic halides. In the context of iodopyridines, this reaction is particularly effective for creating biaryl and heteroaryl-aryl structures. The general approach involves the reaction of an iodopyridine with a boronic acid or its ester derivative in the presence of a palladium catalyst and a base.

For 2-iodopyridines, an efficient method involves their conversion into lithium triisopropyl 2-pyridylboronates, which can then be coupled with various aryl and heteroaryl bromides and chlorides. nih.gov A highly effective catalyst system for this transformation is based on Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) with a suitable phosphine (B1218219) ligand. nih.gov This protocol has demonstrated broad applicability, successfully coupling 2-pyridylboronates with electron-poor, electron-neutral, electron-rich, and ortho-substituted aryl bromides in good to excellent yields. nih.gov

Table 1: Examples of Suzuki-Miyaura Coupling with 2-Pyridylboronates Data sourced from a study on Suzuki-Miyaura reactions of lithium triisopropyl 2-pyridylboronates. nih.gov

Entry	Boronate	Coupling Partner	Catalyst/Ligand	Base	Product Yield (%)
1	Lithium triisopropyl 2-pyridylboronate	3,5-(Bis-trifluoromethyl)bromobenzene	Pd₂(dba)₃ / Ligand 1	KF	82
2	Lithium triisopropyl 2-pyridylboronate	4-Bromoanisole	Pd₂(dba)₃ / Ligand 1	KF	74
3	Lithium triisopropyl 2-pyridylboronate	5-Bromopyrimidine	Pd₂(dba)₃ / Ligand 1	KF	91

The reaction conditions are crucial for achieving high efficiency, with the choice of base, solvent, and ligand playing a significant role. The reactivity order for the halide coupling partner is typically I > Br > Cl, a characteristic feature of palladium-catalyzed cross-coupling reactions. researchgate.net

Palladium-catalyzed C-H activation and direct arylation have emerged as powerful, atom-economical alternatives to traditional cross-coupling reactions that require pre-functionalized organometallic reagents. nih.gov This strategy allows for the formation of aryl-aryl bonds directly from C-H bonds.

For pyridine systems, a common strategy involves the use of pyridine N-oxides. The N-oxide group acts as a directing group, facilitating the selective activation of the C-H bond at the ortho-position (C2). nih.govresearchgate.net This approach enables highly selective ortho-alkenylation and direct arylation with unactivated arenes. nih.govresearchgate.net An efficient ligand-free system using Pd(OAc)₂ as the catalyst has been developed for the selective arylation of pyridine N-oxides with potassium (hetero)aryltrifluoroborates. rsc.org This method showcases a broad substrate scope and provides moderate to high yields of the ortho-arylated products. rsc.org While this method is powerful for C-H functionalization, in a molecule like 3-Cyclopropoxy-6-fluoro-2-iodopyridine, the highly reactive C-I bond would likely participate in cross-coupling reactions in preference to C-H activation under typical conditions.

Homocoupling reactions involve the dimerization of two identical molecules, typically organic halides, to form a symmetrical product. For halogenated pyridines, this reaction is a key method for synthesizing symmetrical 2,2'-bipyridine (B1663995) derivatives, which are important ligands in coordination chemistry. elsevierpure.com

The homocoupling of 2-bromopyridines can be achieved using palladium-based catalysts, such as tetrakis(triphenylphosphine)palladium(0) or bis(triphenylphosphine)palladium(II) chloride. elsevierpure.com Studies have shown that homocoupling can be a more efficient synthetic route for symmetrical bipyridines compared to cross-coupling, based on both product yield and the direct formation of the desired symmetrical adduct. elsevierpure.com The reactions are typically conducted under inert, moisture-free conditions. elsevierpure.com It is also important to note that homocoupling of the organometallic reagent (e.g., organostannane in Stille coupling) can occur as a competing side reaction in cross-coupling processes. wikipedia.org

Table 2: Catalysts for Homocoupling of 2-Bromopyridine (B144113) Derivatives Data based on a comparative study on the synthesis of 2,2'-bipyridine adducts. elsevierpure.com

Substrate	Catalyst	Outcome
2-Bromo-6-(1H-pyrazol-1-yl)pyridine	Tetrakis(triphenylphosphine)palladium(0)	Formation of 6,6'-(1H-pyrazol-1-yl)-2,2'-bipyridine
2-Bromo-3-hydroxypyridine	Bis(triphenylphosphine)palladium(II) chloride	Formation of 2,2'-bipyridine-3,3'-diol
2-Bromo-4-methylpyridine	Tetrakis(triphenylphosphine)palladium(0)	Formation of 4,4'-dimethyl-2,2'-bipyridine

Other Cross-Coupling Methodologies for Pyridine Derivatives

Besides the Suzuki-Miyaura coupling, several other palladium-catalyzed reactions are instrumental in functionalizing iodopyridines.

Buchwald-Hartwig Amination : This reaction is a premier method for forming carbon-nitrogen bonds, coupling aryl halides with primary or secondary amines. wikipedia.orgorganic-chemistry.org It has been successfully applied to halopyridines to synthesize various aminopyridine derivatives. acs.orgresearchgate.net The reaction typically employs a palladium catalyst, such as Pd(OAc)₂, a phosphine ligand like Xantphos, and a base like Cs₂CO₃. researchgate.net The development of this reaction has significantly expanded the ability to synthesize aryl amines under relatively mild conditions. wikipedia.org

Sonogashira Coupling : Used to form C(sp²)-C(sp) bonds, the Sonogashira reaction couples terminal alkynes with aryl or vinyl halides. wikipedia.orglibretexts.org It is a highly reliable method for synthesizing substituted alkynes and conjugated enynes. scirp.org The reaction is typically catalyzed by a palladium(0) complex and a copper(I) co-catalyst in the presence of an amine base. libretexts.orgorganic-chemistry.org This methodology is applicable to iodopyridines, allowing for the introduction of alkynyl substituents.

Stille Coupling : The Stille reaction involves the coupling of an organotin compound (organostannane) with an organic halide or pseudohalide, catalyzed by palladium. wikipedia.orgopenochem.orgorganic-chemistry.org Organostannanes are stable to air and moisture, and the reaction tolerates a wide variety of functional groups. wikipedia.org This makes the Stille coupling a versatile tool for C-C bond formation with iodopyridines, though a significant drawback is the high toxicity of the tin reagents. wikipedia.orgorganic-chemistry.org

Table 3: Overview of Other Cross-Coupling Reactions for Pyridine Derivatives

Reaction Name	Bond Formed	Key Reagents	Catalyst System
Buchwald-Hartwig Amination	C-N	Aryl Halide, Amine	Palladium Catalyst, Phosphine Ligand, Base
Sonogashira Coupling	C(sp²)-C(sp)	Aryl Halide, Terminal Alkyne	Palladium Catalyst, Copper(I) Co-catalyst, Base

Reactivity of the Cyclopropoxy Moiety in Pyridine Systems

The cyclopropyl (B3062369) group is a unique structural motif that can influence the pharmaceutical properties of a molecule. nih.gov Its reactivity is of key consideration during synthetic transformations. The cyclopropoxy group in 3-Cyclopropoxy-6-fluoro-2-iodopyridine is generally stable under the neutral or basic conditions typical of many transition metal-catalyzed cross-coupling reactions. nih.govresearchgate.net

However, cyclopropane (B1198618) rings, particularly those bearing electron-accepting groups, can function as electrophiles and undergo ring-opening reactions in the presence of nucleophiles or under acidic conditions. nih.gov The electron-deficient nature of the 6-fluoro-2-iodopyridine ring acts as an electron-withdrawing substituent on the cyclopropoxy moiety. This polarization can enhance the reactivity of the cyclopropane ring toward nucleophilic attack. nih.gov For instance, reactions of activated cyclopropanes with nucleophiles like pyridine can lead to ring-opening. nih.gov Similarly, treatment with strong acids, such as pyridine hydrochloride, is a known method for cleaving cyclopropane rings. acs.org Therefore, while the cyclopropoxy group is expected to remain intact during many standard cross-coupling procedures, reaction conditions involving strong acids or potent nucleophiles should be approached with caution to avoid undesired ring-opening of the cyclopropoxy moiety.

Electrophilic and Radical Functionalizations of Halogenated Pyridines

Beyond cross-coupling at the C-I bond, the pyridine ring itself can undergo further functionalization through electrophilic or radical pathways.

Electrophilic Functionalization : The pyridine ring is inherently electron-deficient, which makes it resistant to electrophilic aromatic substitution (EAS) compared to benzene. nih.govchemrxiv.org Reactions like halogenation often require harsh conditions, such as strong Brønsted or Lewis acids at elevated temperatures, and typically direct substitution to the 3-position. chemrxiv.org For a pre-functionalized ring like 3-Cyclopropoxy-6-fluoro-2-iodopyridine, further electrophilic substitution would be challenging and likely result in a mixture of products. A more controlled approach to functionalizing pyridines involves the corresponding pyridine N-oxide. nih.gov The N-oxide activates the ring, particularly at the 2- and 4-positions, towards both electrophilic and nucleophilic attack, providing a versatile handle for introducing a range of substituents. acs.orgdntb.gov.ua

Radical Functionalization : Halogenated pyridines can also participate in radical reactions. The carbon-iodine bond is relatively weak and can be cleaved homolytically, for example, through photolysis, to generate a pyridyl radical. nih.gov The formation of 2-pyridyl radicals from 2-iodopyridine has been observed and studied. nih.gov Some iodination reactions of heterocycles have also been shown to proceed, at least in part, through a radical pathway, as demonstrated by the suppression of the reaction in the presence of a radical quencher like TEMPO. rsc.org These radical intermediates can then engage in various bond-forming reactions, offering an alternative pathway for the functionalization of the pyridine core.

Mechanistic Investigations of Reactions Involving 3 Cyclopropoxy 6 Fluoro 2 Iodopyridine Scaffolds

Reaction Mechanism Elucidation in Pyridine (B92270) Functionalization

The functionalization of the 3-cyclopropoxy-6-fluoro-2-iodopyridine scaffold can be envisioned to proceed through several key reaction mechanisms, primarily nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling reactions.

In a potential SNAr reaction, a nucleophile would attack the electron-deficient pyridine ring, leading to the displacement of one of the substituents. The fluorine atom at the 6-position and the iodine atom at the 2-position are both potential leaving groups. The elucidation of the reaction mechanism would involve identifying which group is displaced and determining the structure of the intermediate Meisenheimer complex. The stability of this intermediate is a key factor in the reaction's feasibility and is influenced by the electronic effects of the substituents. The electron-withdrawing nature of the fluorine would activate the ring towards nucleophilic attack, while the cyclopropoxy group would have a deactivating, electron-donating effect.

For transition-metal-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira couplings, the iodine atom at the 2-position would be the primary site of reaction. Mechanistic elucidation would focus on the steps of the catalytic cycle: oxidative addition of the palladium catalyst to the C-I bond, transmetalation with the coupling partner, and reductive elimination to form the product and regenerate the catalyst.

Regioselectivity and Chemoselectivity Control in Substituted Pyridine Synthesis

The presence of multiple reactive sites on the 3-cyclopropoxy-6-fluoro-2-iodopyridine ring makes the control of regioselectivity and chemoselectivity a critical aspect of its synthetic utility.

Regioselectivity would be a key consideration in reactions where more than one position on the pyridine ring could react. For example, in a directed ortho-metalation reaction, the choice of a strong base and the directing ability of the substituents would determine which proton is abstracted. The cyclopropoxy group and the fluorine atom could both potentially direct metalation to adjacent positions.

Chemoselectivity would be important in reactions where different functional groups could react. For instance, in a cross-coupling reaction, the catalyst must selectively activate the C-I bond over the C-F or C-O bonds. The relative reactivity of these bonds under different catalytic conditions would need to be investigated to achieve selective functionalization.

A hypothetical reaction could involve the selective Suzuki coupling at the 2-position, leaving the fluorine and cyclopropoxy groups intact. This would require a palladium catalyst system that is highly selective for the oxidative addition to the C-I bond.

Reactant	Coupling Partner	Catalyst	Product	Selectivity
3-Cyclopropoxy-6-fluoro-2-iodopyridine	Arylboronic acid	Pd(PPh3)4	2-Aryl-3-cyclopropoxy-6-fluoropyridine	High chemoselectivity for C-I bond
3-Cyclopropoxy-6-fluoro-2-iodopyridine	Amine	Strong Base	Lithiated pyridine intermediate	Regioselectivity dependent on base and directing group

Kinetic Isotope Effect (KIE) Studies in Pyridine Chemistry

Kinetic isotope effect (KIE) studies would be a powerful tool for probing the transition states of reactions involving the 3-cyclopropoxy-6-fluoro-2-iodopyridine scaffold. By replacing a specific atom with its heavier isotope (e.g., hydrogen with deuterium), changes in the reaction rate can provide detailed information about bond-breaking and bond-forming steps in the rate-determining step of the reaction.

For a hypothetical deprotonation reaction, a primary KIE would be expected if the C-H bond is broken in the rate-determining step. The magnitude of the KIE could provide insights into the symmetry of the transition state. In a cross-coupling reaction, a 13C KIE at the carbon atom of the C-I bond could help to elucidate the mechanism of the oxidative addition step.

Distinction between Radical and Ionic Reaction Pathways

Distinguishing between radical and ionic reaction pathways would be essential for understanding the underlying mechanisms of reactions involving 3-cyclopropoxy-6-fluoro-2-iodopyridine. This can often be achieved through experiments with radical traps or initiators.

For example, if a reaction is suspected to proceed through a radical mechanism, the addition of a radical scavenger like TEMPO should inhibit the reaction. Conversely, the addition of a radical initiator might accelerate it. In contrast, reactions proceeding through ionic pathways would be largely unaffected by these reagents.

Computational studies could also be employed to calculate the energies of radical and ionic intermediates and transition states, providing theoretical support for one pathway over the other. For instance, in a nucleophilic substitution reaction, density functional theory (DFT) calculations could be used to compare the energy profiles of a pathway involving a Meisenheimer complex (ionic) versus a pathway involving single-electron transfer and radical intermediates.

Computational Chemistry and Theoretical Studies

Quantum Mechanical (QM) Approaches

Quantum mechanical approaches are fundamental to computational chemistry, providing a detailed description of the electronic structure of molecules. These methods are used to calculate a wide range of molecular properties, from geometries and energies to spectroscopic and electronic characteristics.

Density Functional Theory (DFT) is a widely used quantum mechanical method for investigating the electronic structure of molecules. It is favored for its balance of accuracy and computational cost. In the study of 3-Cyclopropoxy-6-fluoro-2-iodopyridine, DFT calculations, likely employing a functional such as B3LYP with a basis set like 6-311++G(d,p), would be used to optimize the molecular geometry and determine its electronic properties. researchgate.netnih.govresearchgate.netresearchgate.netmdpi.com

These calculations can provide detailed information about bond lengths, bond angles, and dihedral angles, offering a precise three-dimensional picture of the molecule. Furthermore, DFT is used to calculate various electronic properties that are crucial for understanding the reactivity of 3-Cyclopropoxy-6-fluoro-2-iodopyridine. These properties include the distribution of electron density, the molecular electrostatic potential (MEP), and various reactivity descriptors. The MEP, for instance, can identify the electron-rich and electron-poor regions of the molecule, which are indicative of sites susceptible to electrophilic and nucleophilic attack, respectively.

To illustrate the type of data obtained from such calculations, a hypothetical table of optimized geometric parameters for 3-Cyclopropoxy-6-fluoro-2-iodopyridine is presented below.

Table 1: Hypothetical Optimized Geometric Parameters for 3-Cyclopropoxy-6-fluoro-2-iodopyridine Calculated using DFT The following data is for illustrative purposes and represents typical results from DFT calculations.

Parameter	Value
Bond Lengths (Å)
C2-I	2.105
C3-O	1.362
O-C(cyclopropyl)	1.418
C6-F	1.345
N1-C2	1.358
N1-C6	1.321
**Bond Angles (°) **
N1-C2-I	118.5
C2-C3-O	121.2
C3-O-C(cyclopropyl)	119.8
N1-C6-F	122.3

Frontier Molecular Orbital (FMO) theory is a key concept in chemical reactivity, focusing on the interactions between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) of reacting species. youtube.comwikipedia.orgyoutube.com The energy and spatial distribution of these orbitals provide significant insights into the reactivity and kinetic stability of a molecule. researchgate.netresearchgate.netscispace.com

For 3-Cyclopropoxy-6-fluoro-2-iodopyridine, the HOMO would represent the region of the molecule most likely to donate electrons in a reaction, indicating its nucleophilic character. Conversely, the LUMO would represent the region most likely to accept electrons, highlighting its electrophilic character. The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is a critical parameter for assessing the molecule's stability and reactivity. A smaller gap generally suggests higher reactivity.

DFT calculations can be used to determine the energies and visualize the spatial distribution of the HOMO and LUMO of 3-Cyclopropoxy-6-fluoro-2-iodopyridine. This information helps in predicting how the molecule will interact with other reagents. A hypothetical table of FMO energies and related quantum chemical descriptors is provided below.

Table 2: Hypothetical Frontier Molecular Orbital Energies and Quantum Chemical Descriptors for 3-Cyclopropoxy-6-fluoro-2-iodopyridine The following data is for illustrative purposes and represents typical results from FMO analysis.

Descriptor	Value (eV)
EHOMO	-6.25
ELUMO	-1.15
HOMO-LUMO Gap (ΔE)	5.10
Ionization Potential (I)	6.25
Electron Affinity (A)	1.15
Electronegativity (χ)	3.70
Chemical Hardness (η)	2.55
Chemical Softness (S)	0.39

Molecular Dynamics (MD) Simulations for Reaction Pathways

Molecular Dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules over time. nih.gov By solving Newton's equations of motion for a system of interacting particles, MD simulations can provide a detailed view of molecular behavior, including conformational changes and reaction dynamics.

In the context of 3-Cyclopropoxy-6-fluoro-2-iodopyridine, MD simulations could be employed to explore its conformational landscape and to investigate the pathways of reactions in which it participates. For example, simulations could model the interaction of this compound with a biological target or another reactant, revealing the energetic and structural details of the binding process or chemical transformation. These simulations are particularly useful for understanding the role of solvent and temperature on reaction mechanisms and for identifying stable intermediates and transition states.

Theoretical Predictions of Reaction Outcomes and Selectivity

Theoretical calculations can be instrumental in predicting the outcomes and selectivity of chemical reactions involving 3-Cyclopropoxy-6-fluoro-2-iodopyridine. By modeling the potential energy surfaces of different reaction pathways, computational methods can identify the most energetically favorable routes and predict the major products.

For instance, in reactions where multiple isomers could be formed, DFT calculations can be used to compute the activation energies for each possible pathway. The pathway with the lowest activation energy is generally the one that is kinetically favored, and its product is expected to be the major one. This approach can be applied to predict regioselectivity and stereoselectivity in various transformations, such as cross-coupling reactions or nucleophilic aromatic substitutions involving the pyridine (B92270) ring.

Quantitative Structure-Activity Relationship (QSAR) Modeling for Chemical Reactivity and Design Principles

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity or chemical reactivity. nih.govresearchgate.netnih.govresearchgate.net By identifying key molecular descriptors that correlate with a particular activity, QSAR models can be used to predict the properties of new, unsynthesized compounds and to guide the design of molecules with desired characteristics.

For 3-Cyclopropoxy-6-fluoro-2-iodopyridine and its analogs, a QSAR study could be conducted to understand how variations in the molecular structure affect its reactivity in a specific class of reactions. A range of molecular descriptors, including electronic (e.g., partial charges, dipole moment), steric (e.g., molecular volume, surface area), and hydrophobic (e.g., logP) properties, would be calculated for a set of related compounds. Statistical methods would then be used to build a model that correlates these descriptors with experimentally determined reaction rates or yields. Such a model would provide valuable insights into the design principles for optimizing the reactivity of this class of compounds.

Table 3: Compound Names Mentioned in the Article

Compound Name

Advanced Characterization Techniques for Polysubstituted Pyridines

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F) for Structural Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for confirming the covalent framework of a molecule. For 3-Cyclopropoxy-6-fluoro-2-iodopyridine, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments would provide a complete picture of its complex structure.

¹H NMR Spectroscopy: The proton NMR spectrum is used to identify the number of chemically distinct protons and their connectivity. Based on the structure of 3-Cyclopropoxy-6-fluoro-2-iodopyridine, a set of distinct signals is expected. The two protons on the pyridine (B92270) ring would appear as doublets due to coupling with each other and additional coupling to the fluorine atom. The cyclopropoxy group would exhibit a more complex pattern, with a multiplet for the methine proton and separate multiplets for the non-equivalent methylene (B1212753) protons.

¹³C NMR Spectroscopy: The carbon NMR spectrum reveals the number of unique carbon environments. For this molecule, all eight carbon atoms are chemically non-equivalent and should therefore produce eight distinct signals. The presence of the electron-withdrawing fluorine and iodine atoms would significantly influence the chemical shifts of the pyridine ring carbons. The carbon attached to the fluorine would show a large one-bond coupling constant (¹JC-F).

¹⁹F NMR Spectroscopy: As a fluorinated compound, ¹⁹F NMR is a crucial technique. A single resonance is expected for the fluorine atom on the pyridine ring. The chemical shift of this signal provides information about the electronic environment of the fluorine, and its coupling to adjacent protons (³JF-H) would further confirm the substitution pattern on the pyridine ring.

Hypothetical ¹H NMR Data for 3-Cyclopropoxy-6-fluoro-2-iodopyridine

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.50	dd	JH-H ≈ 8.0, JH-F ≈ 4.0	Pyridine H-4
~6.80	dd	JH-H ≈ 8.0, JH-F ≈ 9.0	Pyridine H-5
~4.20	m	-	O-CH (cyclopropyl)
~0.90	m	-	CH₂ (cyclopropyl)
~0.70	m	-	CH₂ (cyclopropyl)

Hypothetical ¹³C and ¹⁹F NMR Data for 3-Cyclopropoxy-6-fluoro-2-iodopyridine

Nucleus	Chemical Shift (δ) ppm	Coupling Constant (J) Hz	Assignment
¹³C	~160 (d)	¹JC-F ≈ 240	C-6
¹³C	~145 (d)	²JC-F ≈ 15	C-5
¹³C	~140	-	C-3
¹³C	~110 (d)	³JC-F ≈ 5	C-4
¹³C	~100	-	C-2
¹³C	~60	-	O-CH (cyclopropyl)
¹³C	~5	-	CH₂ (cyclopropyl)
¹⁹F	~-80	-	C-6 Fluorine

High-Resolution Mass Spectrometry (HRMS) for Molecular Formula Determination

High-Resolution Mass Spectrometry (HRMS) is a powerful technique used to determine the precise mass of a molecule, which in turn allows for the unambiguous determination of its elemental formula. For 3-Cyclopropoxy-6-fluoro-2-iodopyridine (C₈H₇FINO), HRMS would measure the mass-to-charge ratio (m/z) of its molecular ion to a high degree of accuracy (typically within 5 ppm). This precise mass measurement helps to distinguish the compound from other isomers or compounds with the same nominal mass. The presence of iodine, with its characteristic isotopic pattern, would not be directly observed in the molecular ion peak but its mass would be included in the high-resolution measurement.

Hypothetical HRMS Data for 3-Cyclopropoxy-6-fluoro-2-iodopyridine

Parameter	Value
Molecular Formula	C₈H₇FINO
Calculated Monoisotopic Mass	278.9605
Ionization Mode	Electrospray Ionization (ESI+)
Observed [M+H]⁺	279.9678
Mass Error	< 5 ppm

Infrared (IR) Spectroscopy for Functional Group Identification

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. The IR spectrum of 3-Cyclopropoxy-6-fluoro-2-iodopyridine would display characteristic absorption bands corresponding to its structural features. Key expected vibrations include C-H stretching from the aromatic ring and the cyclopropyl (B3062369) group, C=C and C=N stretching vibrations from the pyridine ring, and C-O stretching from the ether linkage. The C-F and C-I bonds also have characteristic stretching frequencies, although they appear in the fingerprint region and can be harder to assign definitively.

Hypothetical IR Spectroscopy Data for 3-Cyclopropoxy-6-fluoro-2-iodopyridine

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H Stretch
3000-2850	Medium	Aliphatic C-H Stretch (cyclopropyl)
1600-1450	Strong	Aromatic C=C and C=N Stretch
1250-1200	Strong	Aryl-O Stretch (ether)
1100-1000	Strong	C-F Stretch
< 700	Medium	C-I Stretch

X-ray Crystallography for Solid-State Structure Determination

As of now, the crystal structure for 3-Cyclopropoxy-6-fluoro-2-iodopyridine has not been reported in publicly accessible crystallographic databases.

Electrochemical Methods, e.g., Cyclic Voltammetry, for Redox Properties

Electrochemical methods like cyclic voltammetry (CV) are used to study the redox properties of a compound, i.e., its ability to be oxidized or reduced. The voltammogram of 3-Cyclopropoxy-6-fluoro-2-iodopyridine would reveal the potentials at which electron transfer reactions occur. The presence of the electron-withdrawing iodine and fluorine atoms, as well as the pyridine ring itself, suggests that the compound would likely undergo reduction at a specific potential. The iodopyridine moiety is a known electrophore that can be reduced. The shape of the CV waves can also provide information on the reversibility of the redox processes and the stability of the resulting radical ions.

Hypothetical Cyclic Voltammetry Data for 3-Cyclopropoxy-6-fluoro-2-iodopyridine

Parameter	Value
Solvent	Acetonitrile (MeCN)
Supporting Electrolyte	0.1 M Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆)
Working Electrode	Glassy Carbon
Reference Electrode	Ag/AgCl
Reduction Potential (Epc)	~ -1.5 V (vs. Ag/AgCl)
Process	Irreversible reduction of the C-I bond

Synthetic Applications of 3 Cyclopropoxy 6 Fluoro 2 Iodopyridine and Analogues

Utilization as Building Blocks in the Synthesis of Complex Organic Molecules

3-Cyclopropoxy-6-fluoro-2-iodopyridine and its analogues are key starting materials for the synthesis of a wide range of complex organic molecules, particularly in the field of drug discovery. sigmaaldrich.com The strategic placement of the iodo, fluoro, and alkoxy substituents allows for sequential and site-selective reactions to build molecular complexity.

The primary role of this compound as a building block is to introduce the substituted pyridine (B92270) core into a larger molecule. This is most commonly achieved via transition metal-catalyzed cross-coupling reactions at the highly reactive C-I bond. For instance, the Suzuki-Miyaura coupling reaction, which pairs an organoboron compound with an organohalide, is widely used to form new carbon-carbon bonds. wikipedia.orgyoutube.com In a typical application, 3-Cyclopropoxy-6-fluoro-2-iodopyridine can be coupled with various aryl or heteroaryl boronic acids to generate biaryl structures. nih.govresearchgate.net These structures are prevalent in many biologically active compounds, including kinase inhibitors, which are a major class of anti-cancer drugs. acs.orgacs.orgmdpi.com The cyclopropoxy group is often incorporated to improve metabolic stability and potency, while the fluorine atom can enhance binding affinity and cell permeability. sigmaaldrich.com

The utility of this building block extends to the synthesis of inhibitors for enzymes like mesenchymal-epithelial transition factor (c-Met) kinase, where the pyridine scaffold serves as a central component for orienting other functional groups to interact with the target protein. mdpi.com The ability to readily form complex structures from this intermediate makes it a popular choice for medicinal chemists aiming to accelerate the drug discovery process. dundee.ac.uk

Precursors for Further Chemical Derivatization and Scaffold Diversification

The true synthetic power of 3-Cyclopropoxy-6-fluoro-2-iodopyridine lies in its capacity to serve as a precursor for extensive chemical derivatization, enabling rapid scaffold diversification. nih.gov The two halogen atoms, iodine and fluorine, possess orthogonal reactivity, allowing for selective functionalization.

The C2-iodo group is the most reactive site for derivatization, primarily through palladium-catalyzed cross-coupling reactions. wikipedia.orgnih.gov Reactions such as the Suzuki-Miyaura (with boronic acids), Sonogashira (with terminal alkynes), Heck (with alkenes), and Buchwald-Hartwig amination (with amines) can be employed to introduce a wide variety of substituents at this position. This versatility allows chemists to explore a broad chemical space around the pyridine core.

Conversely, the C6-fluoro group is susceptible to nucleophilic aromatic substitution (SNAr). youtube.com The electron-withdrawing nature of the pyridine nitrogen atom activates the C6 position for attack by nucleophiles. nih.govrsc.org This reaction is typically performed with strong nucleophiles such as amines, alkoxides, or thiolates, allowing for the introduction of diverse functional groups. This SNAr reaction is often conducted after the initial modification at the C2-iodo position, showcasing a stepwise functionalization strategy. This dual reactivity is crucial for creating libraries of related compounds to study structure-activity relationships (SAR) in drug development. nih.gov

Below is a table summarizing the primary derivatization reactions for this scaffold:

Position	Reactive Group	Reaction Type	Typical Reagents	Introduced Moiety
C2	Iodo	Suzuki-Miyaura Coupling	Aryl/Heteroaryl Boronic Acids	Aryl/Heteroaryl
C2	Iodo	Sonogashira Coupling	Terminal Alkynes	Alkynyl
C2	Iodo	Buchwald-Hartwig Amination	Amines	Amino
C2	Iodo	Heck Coupling	Alkenes	Alkenyl
C6	Fluoro	Nucleophilic Aromatic Substitution (SNAr)	Amines, Alkoxides, Thiolates	Amino, Alkoxy, Thioether

Integration into Ligand Design for Organometallic Catalysis

Substituted pyridines are fundamental components in the design of ligands for organometallic catalysis due to the coordinating ability of the nitrogen atom. rsc.org 3-Cyclopropoxy-6-fluoro-2-iodopyridine serves as an excellent precursor for creating specialized ligands, particularly bidentate P,N-ligands, which are highly effective in a variety of catalytic transformations. nih.govacs.org

The synthesis of such ligands typically involves the displacement of the iodide at the C2 position with a phosphine-containing group. This can be achieved through reactions with reagents like diphenylphosphine (B32561) or by coupling with an arylboronic acid that already bears a phosphine (B1218219) moiety. The resulting molecule contains both a "hard" nitrogen donor from the pyridine ring and a "soft" phosphorus donor. This combination of electronic properties is highly desirable in catalysis, offering stability and reactivity to the metal center. nih.gov

These pyridyl-based P,N ligands form stable complexes with transition metals such as palladium, rhodium, and ruthenium. acs.orgacs.org These organometallic complexes have shown high efficacy in catalyzing reactions like cross-coupling, hydrogenation, and hydroformylation. The electronic properties of the ligand can be fine-tuned by the substituents on the pyridine ring; the fluoro and cyclopropoxy groups on the original scaffold can influence the catalytic activity of the final metal complex by modifying the electron density at the metal center. acs.org

Development of Novel Fused Heterocyclic Systems

The functional handles on 3-Cyclopropoxy-6-fluoro-2-iodopyridine also enable its use in the synthesis of novel fused heterocyclic systems. These polycyclic structures are of significant interest in medicinal chemistry and materials science due to their rigid conformations and unique electronic properties. rsc.org

The general strategy involves a two-step process: first, a cross-coupling reaction at the C2-iodo position to install a side chain, followed by an intramolecular cyclization reaction to form a new ring. This approach is a powerful tool for constructing complex scaffolds from simple starting materials. elsevier.comacs.org

For example, a Sonogashira coupling of the iodopyridine with a terminal alkyne bearing a nucleophilic group (such as an amine or hydroxyl) can install a precursor ripe for cyclization. acs.org Subsequent treatment with a catalyst can trigger an intramolecular reaction, such as an iodine-mediated electrophilic cyclization or a transition-metal-catalyzed C-H activation, to forge the new heterocyclic ring fused to the pyridine core. organic-chemistry.orgresearchgate.netnih.gov This methodology allows for the creation of diverse fused systems like indolizines or other pyridofused heterocycles, which are often difficult to synthesize through other means. rsc.org Such tandem or one-pot reactions leading to fused systems are highly valued for their efficiency and atom economy. rsc.org

Future Research Directions and Challenges in Substituted Pyridine Chemistry

Development of More Sustainable and Atom-Economical Synthetic Methodologies

A primary challenge in modern organic synthesis is the development of environmentally benign and efficient processes. Traditional multi-step syntheses of complex pyridines often involve harsh conditions, stoichiometric reagents, and the generation of significant waste. The future lies in methodologies that adhere to the principles of green chemistry. nih.govnih.gov

Key research directions include:

One-Pot and Multicomponent Reactions: Designing reaction cascades where multiple bonds are formed in a single vessel significantly reduces waste from intermediate purification steps and solvent usage. nih.govacs.org For a target like 3-Cyclopropoxy-6-fluoro-2-iodopyridine, this could involve developing a convergent synthesis where the pyridine (B92270) core is constructed with all necessary substituents in a single, highly efficient operation. baranlab.org

Catalytic C-H Functionalization: Instead of pre-functionalizing starting materials, direct C-H activation allows for the introduction of functional groups onto the pyridine ring with higher atom economy. nih.gov This minimizes the use of protecting groups and reduces the number of synthetic steps.

Use of Greener Reagents and Solvents: Research is focused on replacing hazardous reagents and volatile organic solvents with more sustainable alternatives, such as water or bio-based solvents, and employing energy-efficient techniques like microwave-assisted synthesis. acs.orgbeilstein-journals.org The synthesis of pyridines using inexpensive and readily available alcohols as starting materials is a promising sustainable strategy. researchgate.net

Exploration of Novel Reactivity Patterns for Orthogonal Functionalization

Orthogonal functionalization refers to the selective modification of one functional group or position on a molecule without affecting others. For a polysubstituted molecule like 3-Cyclopropoxy-6-fluoro-2-iodopyridine, this is a critical challenge. The molecule possesses several distinct reactive sites, each with unique potential for transformation.

Functional Group/Position	Potential Reactivity	Associated Challenge
C2-Iodo	Metal-catalyzed cross-coupling (e.g., Suzuki, Sonogashira, Buchwald-Hartwig)	Ensuring the catalyst does not interact with other sites, such as the C-F bond or C-H bonds.
C6-Fluoro	Nucleophilic Aromatic Substitution (SNAr)	Requires harsh conditions; achieving selectivity over other potential nucleophilic sites.
C4-H and C5-H	Direct C-H functionalization/metalation	Controlling regioselectivity (C4 vs. C5) due to the electronic influence of the existing substituents and the ring nitrogen. researchgate.net
Pyridine Nitrogen	N-Oxidation, Alkylation, Coordination to metals	The nitrogen's lone pair can deactivate the ring towards certain reactions or coordinate to catalysts, altering reactivity and selectivity. youtube.com

Future research aims to discover new reaction pathways that exploit the subtle electronic and steric differences between these sites. Strategies involving dearomatization-rearomatization of the pyridine ring are emerging as powerful tools to access functionalization patterns that are difficult to achieve through classical methods. nih.gov The development of pyridyne chemistry also offers new possibilities for regioselective difunctionalization. rsc.orgnih.gov

Advanced Computational Modeling for Complex Reaction Prediction and Mechanism Discovery

Computational chemistry has become an indispensable tool for modern synthetic chemists. Methods like Density Functional Theory (DFT) allow for the in-silico investigation of reaction mechanisms, transition states, and energy profiles, providing insights that are often difficult to obtain experimentally. proquest.comresearchgate.net

For a complex pyridine derivative, computational modeling can:

Predict Regioselectivity: By calculating the energy barriers for reaction at different positions (e.g., C4 vs. C5), models can predict the most likely outcome of a C-H functionalization reaction, guiding the choice of catalysts and conditions. acs.org

Elucidate Reaction Mechanisms: Computational studies can map out the entire reaction pathway, identifying key intermediates and transition states. researchgate.net This is crucial for understanding unexpected reactivity and for optimizing reaction conditions.

Design Novel Catalysts: By modeling the interaction between a substrate, reagents, and a catalyst, researchers can rationally design new catalysts with enhanced activity and selectivity for specific transformations on the pyridine core. nih.gov

Analyze Molecular Properties: Techniques like DFT and time-dependent DFT (TD-DFT) can be used to understand the electronic structure, frontier molecular orbitals (FMOs), and other properties that govern the reactivity of substituted pyridines. tandfonline.comnih.gov

The integration of machine learning and artificial intelligence with quantum chemical calculations promises to create predictive models that can rapidly screen vast numbers of potential reactions, accelerating the discovery of new synthetic methods. researchgate.net

Achieving Ultimate Chemo- and Regioselective Control in Multi-functionalized Systems

The ultimate goal in the synthesis of complex molecules is to achieve complete control over chemo- and regioselectivity, allowing for the precise, stepwise installation or modification of multiple functional groups. nih.gov A molecule such as 3-Cyclopropoxy-6-fluoro-2-iodopyridine embodies this grand challenge.

Future progress in this area will depend on a synergistic combination of the aforementioned research directions:

Catalyst-Controlled Selectivity: The development of highly sophisticated catalysts that can differentiate between similar functional groups or positions on the pyridine ring is paramount. rsc.org Research into catalyst systems that can override the intrinsic electronic preferences of the pyridine ring is particularly important. nih.gov

Strategic Use of Intermediates: Exploiting transient intermediates, such as pyridynes or dearomatized species, can unlock new pathways for selective functionalization. rsc.orgresearchgate.net

Flow Chemistry: Continuous flow reactors offer precise control over reaction parameters like temperature, pressure, and time, which can enhance selectivity and allow for the safe use of highly reactive intermediates. researchgate.net

Integrated Synthetic and Computational Approaches: The most rapid advances will come from a tight feedback loop between computational prediction and experimental validation. osu.edunih.gov Models can guide experimental design, and experimental results can be used to refine and improve the predictive power of the models.

Achieving this level of control will enable chemists to build libraries of complex pyridine derivatives with unprecedented efficiency, paving the way for the discovery of new medicines, materials, and agrochemicals.

Q & A

Q. What strategies mitigate variability in in vivo pharmacokinetic profiles of 3-Cyclopropoxy-6-fluoro-2-iodopyridine?

• Methodological Answer : Standardize animal models (e.g., C57BL/6 mice) and administration routes (oral vs. IV). Use LC-MS/MS for plasma concentration tracking. Account for metabolic differences via cytochrome P450 isoform profiling. Co-administer CYP inhibitors (e.g., ketoconazole) to identify enzyme-specific clearance pathways .